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Biological Activity Comparison of Selected Alkaloids

Primary Natural Key Biological Activities & Sample Experimental Data (In

Alkaloid . - -
Sources Mechanisms Vivolln Vitro)

| Trigonelline [1] [2] | Fenugreek seeds, Coffee beans [3] [2] | Anti-diabetic: Regulates glucose & lipid
metabolism; insulin sensitization (PPARYy activation) [1]. Neuroprotective: Antioxidant, anti-inflammatory,
anti-apoptotic; modulates NMDA receptors [4] [2]. Cardioprotective: Enhances antioxidant enzymes (SOD,
CAT, GPx), reduces cardiac markers (CK-MB) [5]. NAD+ Precursor: Boosts cellular NAD+ via Preiss-
Handler pathway, improving muscle function [6]. | Dose: 50-100 mg/kg in rodent models [4]. Effect:
Increased seizure latency, reduced oxidative stress, improved muscle strength [4] [6]. | | Caffeine [7] [8] |
Coffee beans, Tea leaves, Kola nuts [8] | Central Stimulant: Antagonizes adenosine receptors Ay and Ajp,
blocks drowsiness [7]. Physiological Effects: Increases alertness, promotes adrenaline release [7]. | N/A | |
Theobromine [7] [8] | Cacao beans, Tea leaves [7] [8] | Mild Stimulant: Does not cross blood-brain barrier
effectively; weak adenosine antagonism [7]. Vasodilator & Bronchodilator: Stimulates nitric oxide release,

dilates blood vessels and airways [7]. Diuretic: Encourages urine production [7]. | N/A |

Detailed Experimental Insights on Trigonelline
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For research purposes, the experimental details behind trigonelline's key activities are critical.

¢ Anti-Diabetic Effects

o Experimental Model: Type 2 diabetic Goto-Kakizaki (GK) rats; 3T3-L1 adipocytes [1].
o Protocol: Trigonelline administration; analysis of gene expression related to glycolysis,

gluconeogenesis, and cholesterol biosynthesis [1].

o Key Findings: Trigonelline downregulated genes for cholesterol synthesis (Lss, Hmgcr) and

fatty acid metabolism (Acaca). It suppressed lipid accumulation in adipocytes by
downregulating key regulators PPARy and C/EBP-a [1]. A molecular docking study indicated
trigonelline potentially binds to PPARy with a Glide energy of about -17.636 kcal/mol [1].

e Neuroprotective & Anticonvulsant Effects

Experimental Model: Pentylenetetrazole (PTZ)-induced seizure in male mice [4].

Protocol: Mice received trigonelline (10, 50, 100 mg/kg, i.p.) 60 min before PTZ injection.
Latency to seizure was measured. Oxidative stress markers (MDA, TAC) and gene expression
of NMDA receptor subunits (NR2A, NR2B) in the prefrontal cortex were analyzed [4].

Key Findings: Trigonelline (100 mg/kg) significantly increased seizure latency. It enhanced
total antioxidant capacity (TAC), reduced MDA levels, and decreased gene expression of the
NR2B subunit of the NMDA receptor. Co-administration with an NMDA agonist mitigated these
effects, confirming NMDA receptor involvement [4].

¢ Role as an NAD+ Precursor in Muscle Aging

Experimental Model: Primary human myotubes, aged mice, C. elegans [6].

Protocol: Cells and animals were treated with trigonelline. NAD+ levels were measured via
LC-HRMS and enzymatic assays. Isotopically labeled trigonelline was used to track its
incorporation into the NAD+ pool [6].

Key Findings: Trigonelline increased NAD+ levels in human myotubes (ECso = 315 yuM) and
rescued NAD+ deficiency. Labeled trigonelline was incorporated into NAD+ in mice, confirming
it is metabolized via the Preiss-Handler pathway. In C. elegans and mice, supplementation
improved mitochondrial respiration, reduced age-related muscle wasting, and enhanced muscle
strength [6].

The following diagram illustrates the primary signaling pathways through which trigonelline exerts its

documented biological effects.
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Key Takeaways for Researchers

e Multi-Target Mechanism: Unlike caffeine's primary action on adenosine receptors, trigonelline
exerts effects through multiple pathways, including PPARYy activation, NMDA receptor modulation,
and serving as an NAD+ precursor [1] [4] [6]. This makes it interesting for complex diseases like
metabolic syndrome and age-related degeneration.

¢ Distinct Safety and Pharmacokinetics: Acute oral toxicity studies in mice show no adverse effects
up to 5000 mg/kg, indicating a favorable safety profile [1]. Pharmacokinetic data from rats (t1/s ~3.5 h)
provides a baseline for designing in vivo studies [1].

¢ Promising Therapeutic Angles: The most compelling recent data points to its potential in treating
age-related sarcopenia (via NAD+ boosting) [6] and as an adjunct anticonvulsant (via
glutamatergic modulation and antioxidant activity) [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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